Cas no 2171987-98-5 (N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride)

• Product Name: N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride
• CAS No: 2171987-98-5
• MF: C₁₀H₁₈ClNO₂S
• MW: 251.773420810699
• CID: 6184344
• PubChem ID: 165549184
• Update Time: 2025-10-29

N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride
• 2171987-98-5
• EN300-1612295

• Inchi： 1S/C10H18ClNO2S/c11-15(13,14)12(10-6-7-10)8-9-4-2-1-3-5-9/h9-10H,1-8H2
• InChI Key： NVLKRSOAWPHXDR-UHFFFAOYSA-N
• SMILES： ClS(N(CC1CCCCC1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 251.0746777g/mol
• Monoisotopic Mass: 251.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride

N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride (CAS No: 2171987-98-5)

The compound N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride (CAS No: 2171987-98-5) is a highly specialized chemical entity with significant applications in the field of organic synthesis and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in advancing various chemical processes and industrial applications.

Recent studies have highlighted the importance of sulfamoyl chlorides like this compound in the development of advanced materials. Researchers have explored its role as a versatile building block for constructing complex molecular architectures, particularly in the synthesis of pharmaceutical intermediates and high-performance polymers. The cyclohexylmethyl and cyclopropyl substituents contribute to its distinctive reactivity and stability, making it a valuable component in modern chemical synthesis.

One of the most notable advancements involving N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride is its application in the creation of bio-inspired materials. Scientists have utilized its unique properties to design materials that mimic natural structures, such as self-healing polymers and stimuli-responsive systems. These innovations have opened new avenues for applications in fields ranging from biomedical engineering to environmental science.

In addition to its role in material science, this compound has also been studied for its potential in catalytic processes. Researchers have found that the sulfamoyl chloride group can act as an efficient catalyst in certain organic reactions, enhancing reaction rates and selectivity. This discovery has implications for the development of more sustainable and efficient chemical manufacturing processes.

The synthesis and characterization of N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride have been thoroughly investigated, with recent studies focusing on optimizing its production methods to ensure scalability and cost-effectiveness. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its structure and purity, ensuring its reliability for various applications.

Looking ahead, the continued exploration of N-(cyclohexylmethyl)-N-cyclopropylsulfamoyl chloride is expected to yield further breakthroughs in chemical innovation. Its ability to serve as a multifunctional platform for constructing complex molecules positions it as a key player in the advancement of modern chemistry and materials science.